Cas no 209128-15-4 (1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[indene-3,4'-piperidine]-1-carboxylic acid)

• Product Name: 1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[indene-3,4'-piperidine]-1-carboxylic acid
• CAS No: 209128-15-4
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• MDL: MFCD11519415
• CID: 1028037
• PubChem ID: 49760200
• Update Time: 2025-05-21

1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[indene-3,4'-piperidine]-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1'-(tert-Butoxycarbonyl)spiro[indene-1,4'-piperidine]-3-carboxylic acid
• 1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[indene-3,4'-piperidine]-1-carboxylic acid
• Spiro[1H-indene-1,4'-piperidine]-1',3-dicarboxylic acid, 1,1-dimethyl ethyl ester
• 1'-(tert-butyoxycarbonyl)spiro[indene-1,4'-piperidine]-3-carboxylic acid
• AK-38521
• AM803496
• ANW-59362
• CTK8B8114
• KB-216005
• SureCN1222505
• 1-(Tert-Butoxycarbonyl)Spiro[Indene-1,4-Piperidine]-3-Carboxylic Acid
• SPIRO[1H-INDENE-1,4'-PIPERIDINE]-1',3-DICARBOXYLIC ACID, 1,1-DIMETHYL ETHYL ESTER
• DS-12926
• Spiro[1H-indene-1,4'-piperidine]-1',3-dicarboxylic acid, 1'-(1,1-dimethylethyl) ester
• JIXCGOZFMCOYSW-UHFFFAOYSA-N
• CS-0036502
• SCHEMBL1222505
• Spiro[1h-indene-1,4'-piperidine]-1',3-dicarboxylic acid,1,1-dimethyl ethyl ester
• A849054
• AKOS016002239
• W14146
• 209128-15-4
• 1'-(tert-Butoxycarbonyl)spiro[indene-1,4'-piperidine]-3-carboxylicacid
• 1'-[(tert-butoxy)carbonyl]spiro[indene-1,4'-piperidine]-3-carboxylic acid
• DTXSID00678122
• Spiro[1H-indene-1,4'-piperidine]-1',3-dicarboxylic acid tert-butyl ester

• MDL： MFCD11519415
• Inchi： 1S/C19H23NO4/c1-18(2,3)24-17(23)20-10-8-19(9-11-20)12-14(16(21)22)13-6-4-5-7-15(13)19/h4-7,12H,8-11H2,1-3H3,(H,21,22)
• InChI Key： JIXCGOZFMCOYSW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(C=C(C(=O)O)C3C=CC=CC2=3)CC1)=O

Computed Properties

• Exact Mass: 329.16300
• Monoisotopic Mass: 329.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Boiling Point: 475.859°C at 760 mmHg
• PSA: 66.84000
• LogP: 3.37480

1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[indene-3,4'-piperidine]-1-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes

Additional information on 1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[indene-3,4'-piperidine]-1-carboxylic acid

1'-[(2-Methylpropan-2-yl)oxycarbonyl]Spiro[indene-3,4'-piperidine]-1-carboxylic Acid: A Comprehensive Overview

The compound 1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[indene-3,4'-piperidine]-1-carboxylic acid (CAS No. 209128-15-4) is a complex organic molecule with a unique spiro structure, combining an indene moiety with a piperidine ring. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and development. The molecule's structure is characterized by a spiro junction, where the indene and piperidine rings are connected at a single atom, creating a rigid and compact framework that may contribute to its bioactivity.

Recent studies have highlighted the importance of spiro compounds in medicinal chemistry, as they often exhibit enhanced pharmacokinetic properties and improved bioavailability compared to non-spiro analogs. The indene moiety in this compound is known for its aromatic stability and potential to interact with biological targets, while the piperidine ring contributes to the molecule's flexibility and ability to form hydrogen bonds. The presence of the (2-methylpropan-2-yl)oxycarbonyl group further enhances the compound's solubility and stability, making it a promising candidate for various therapeutic applications.

One of the most notable aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have explored its ability to modulate key biological pathways, including those involved in inflammation, neurodegenerative diseases, and cancer. For instance, studies have shown that spiro compounds with similar structural features can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. These findings suggest that 1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[indene-3,4'-piperidine]-1-carboxylic acid may have anti-inflammatory properties that warrant further investigation.

In addition to its therapeutic potential, this compound has also been studied for its synthetic versatility. The spiro structure can serve as a scaffold for the development of more complex molecules with diverse functional groups. Recent advancements in asymmetric synthesis have enabled the efficient construction of spiro compounds, paving the way for large-scale production and testing. The incorporation of the (2-methylpropan-2-yl)oxycarbonyl group into the molecule's structure has been shown to improve its chemical stability during synthesis, making it easier to handle and purify.

From a pharmacological perspective, the compound's bioavailability and metabolic stability are critical factors that influence its suitability as a drug candidate. Preclinical studies have demonstrated that spiro compounds with similar features exhibit favorable pharmacokinetic profiles, including moderate absorption and prolonged half-life. These properties are advantageous for drugs that require sustained release or prolonged action within the body. Furthermore, the compound's ability to penetrate cellular membranes suggests that it may be effective in targeting intracellular pathogens or disease-causing agents.

The development of 1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[indene-3,4'-piperidine]-1-carboxylic acid also highlights the importance of interdisciplinary collaboration in modern drug discovery. Chemists, biologists, and pharmacologists are working together to optimize the compound's properties and explore its therapeutic potential. Advances in computational chemistry have enabled researchers to predict the molecule's interactions with biological targets with unprecedented accuracy, reducing the need for time-consuming experimental trials.

In conclusion, 1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[indene-3,4'-piperidine]-1-carboxylic acid (CAS No. 209128-15-4) represents a significant advancement in organic chemistry and pharmacology. Its unique spiro structure, combined with functional groups such as (2-methylpropan-2-yl)oxycarbonyl, makes it a versatile and promising candidate for drug development. As research continues to uncover its full potential, this compound has the potential to contribute significantly to the treatment of various diseases and improve human health.